Cas no 1261960-89-7 (4-(3-Cyanophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3-Cyanophenyl)-3-fluorobenzoic acid
• CAS No: 1261960-89-7
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD16509408
• CID: 1039205
• Update Time: 2025-04-20

4-(3-Cyanophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-cyanophenyl)-3-fluorobenzoic acid
• 4-(3-Cyanophenyl)-3-fluorobenzoic acid

• MDL： MFCD16509408
• Inchi： 1S/C14H8FNO2/c15-13-7-11(14(17)18)4-5-12(13)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
• InChI Key： XEHSASRBHSRGRM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 241.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 61.09000
• LogP: 3.06258

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles